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Compound of Interest

Compound Name: Azido-PEG2-acid

Cat. No.: B605822 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on using Azido-PEG2-acid to enhance the aqueous

solubility of hydrophobic molecules. Here you will find frequently asked questions, detailed

experimental protocols, and troubleshooting guides to address common challenges.

Frequently Asked Questions (FAQs)
Q1: What is Azido-PEG2-acid and how does it improve solubility?

Azido-PEG2-acid (CAS: 1312309-63-9) is a heterobifunctional polyethylene glycol (PEG)

linker.[1][2] It features a two-unit PEG chain that is hydrophilic, meaning it readily interacts with

water.[1][3] One end of the linker is capped with an azide group (-N₃) and the other with a

carboxylic acid (-COOH).[2]

When covalently attached to a hydrophobic (water-fearing) molecule, the hydrophilic PEG

chain forms a dynamic "hydration shell" by hydrogen bonding with water molecules.[4][5] This

shell effectively masks the hydrophobic core of the parent molecule, increasing the overall

water solubility of the resulting conjugate.[4][6] This process, known as PEGylation, can

significantly improve a molecule's suitability for therapeutic use by enhancing its ability to

dissolve in aqueous environments.[6][7]

Q2: What are the primary benefits of PEGylating a hydrophobic molecule?
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Beyond the primary goal of increasing aqueous solubility, PEGylation offers several key

advantages in drug development:[6][8]

Prolonged Half-Life: The increased size of the PEGylated molecule slows its filtration by the

kidneys, extending its circulation time in the bloodstream.[6][8]

Improved Stability: The PEG chain can act as a protective shield, protecting the attached

molecule from enzymatic degradation.[6][9]

Reduced Immunogenicity: The PEG "stealth" layer can mask the molecule from the immune

system, lowering the risk of an unwanted immune response.[6][9]

Q3: What functional groups can Azido-PEG2-acid react with?

Azido-PEG2-acid's bifunctional nature allows for two distinct types of reactions:

Carboxylic Acid (-COOH): The carboxylic acid group can be chemically activated (e.g., using

EDC and NHS) to react with primary amine groups (-NH₂) on a target molecule, forming a

stable amide bond.[1][2][10] This is a common strategy for conjugating the linker to proteins,

peptides, or small molecules with available amines.

Azide (-N₃): The azide group is used for "click chemistry," a class of highly efficient and

specific reactions.[2][3] It reacts readily with alkyne-functionalized molecules through either

copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition to form a

stable triazole linkage.[1][7]

Quantitative Data & Physicochemical Properties
Quantitative data is summarized in the tables below to provide key specifications and illustrate

the potential efficacy of PEGylation.

Table 1: Physicochemical Properties of Azido-PEG2-acid
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Property Value Reference(s)

CAS Number 1312309-63-9 [1]

Molecular Formula C₇H₁₃N₃O₄ [1]

Molecular Weight 203.2 g/mol [1]

Appearance Colorless Oil [11]

Solubility
Soluble in DMSO, DMF, DCM,

Acetonitrile
[11]

| Storage | -20°C, protect from moisture |[1] |

Table 2: Illustrative Example of Solubility Enhancement via PEGylation Note: Data for a

different compound is shown to demonstrate the potential magnitude of solubility improvement.

Compound
PEG Derivative
Used

Fold Increase in
Aqueous Solubility

Reference(s)

| Paclitaxel | PEG (5 kDa)-Succinyl | > 66,000 |[9] |

Experimental Protocols & Workflows
General Workflow for Solubility Enhancement
The overall process involves activating the Azido-PEG2-acid, conjugating it to the hydrophobic

molecule, and purifying the final product.
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Hydrophobic Molecule
(with Amine Group)

Conjugation Reaction
(Amide Bond Formation)

Azido-PEG2-acid

Activate Carboxylic Acid
(EDC / NHS)

Quench Reaction
(e.g., Tris buffer)

Purification
(SEC / Dialysis)

Characterization
(HPLC, MS)

Final Solubilized Conjugate
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Experiment Complete:
Low Yield or Poor Solubility?

Was Reaction Yield Low?

Yes

Is Final Product
Poorly Soluble?

No, yield was OK

Buffer contains amines
(e.g., Tris, Glycine)?

Yes

Reagents fresh?
(NHS-ester hydrolyzes)

No

Solution:
Use amine-free buffer

(PBS, HEPES)

Yes

Molar ratio optimized?

Yes

Solution:
Use fresh reagents;

Dissolve immediately before use

No

Solution:
Increase molar excess of

Azido-PEG2-acid

No

Aggregation during
purification?

Yes

Degree of PEGylation too low?

No

Solution:
Purify at 4°C;

Screen different buffer conditions

Yes

Solution:
Confirm conjugation via MS;
Re-run reaction with higher

molar excess of linker

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Azido-PEG2-acid, 1312309-63-9 | BroadPharm [broadpharm.com]

2. nbinno.com [nbinno.com]

3. nbinno.com [nbinno.com]

4. benchchem.com [benchchem.com]

5. bocsci.com [bocsci.com]

6. benchchem.com [benchchem.com]

7. lumiprobe.com [lumiprobe.com]

8. PEGylation in Pharmaceutical Development: Enhancing Drug Efficacy and Safety |
MolecularCloud [molecularcloud.org]

9. benchchem.com [benchchem.com]

10. benchchem.com [benchchem.com]

11. Azido-PEG2-acid - Conju-Probe: Enable Bioconjugation [conju-probe.com]

To cite this document: BenchChem. [Technical Support Center: Improving Solubility with
Azido-PEG2-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605822#improving-solubility-of-hydrophobic-
molecules-with-azido-peg2-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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